N-(3,4-dimethoxyphenyl)-1-methyl-2-piperidinecarboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-1-methylpiperidine-2-carboxamide
• InChI: InChI=1S/C15H22N2O3/c1-17-9-5-4-6-12(17)15(18)16-11-7-8-13(19-2)14(10-11)20-3/h7-8,10,12H,4-6,9H2,1-3H3,(H,16,18)
• InChI Key: MENQDJNPWPAFPO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCCC1C(=O)NC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol

Description

The compound “N-(3,4-dimethoxyphenyl)-1-methyl-2-piperidinecarboxamide” is a complex organic molecule. It likely contains a piperidine ring, which is a common feature in many pharmaceuticals and other biologically active compounds. The 3,4-dimethoxyphenyl group is a common moiety in many natural products and pharmaceuticals, contributing to their pharmacological properties.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds are often synthesized through multi-step processes involving various types of organic reactions. For instance, the synthesis of 3,4-dimethoxyphenethylamine, a related compound, involves a sequence starting from vanillin.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. For example, if the compound contains an amide bond, it could undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined using various analytical techniques.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the biological system in which it is studied. For example, if this compound is a pharmaceutical, its mechanism of action could involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to handle all chemicals with appropriate safety measures, including wearing protective clothing and working in a well-ventilated area.

Future Directions

The future research directions for this compound could involve studying its potential applications in various fields, such as medicine or materials science. Further studies could also explore its synthesis, properties, and mechanisms of action in more detail.